Cas no 41146-42-3 ((2,6-dichlorophenyl)urea)

• Product Name: (2,6-dichlorophenyl)urea
• CAS No: 41146-42-3
• MDL: MFCD21242370
• CID: 4651062
• PubChem ID: 21656629
• Update Time: 2025-10-31

(2,6-dichlorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• (2,6-dichlorophenyl)urea

• MDL： MFCD21242370

Additional information on (2,6-dichlorophenyl)urea

Comprehensive Overview of (2,6-Dichlorophenyl)urea (CAS No. 41146-42-3)

(2,6-Dichlorophenyl)urea, also known by its CAS number 41146-42-3, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of urea, characterized by the presence of a dichlorophenyl group. Its unique chemical structure and properties make it a valuable candidate for various applications, including as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

The molecular formula of (2,6-Dichlorophenyl)urea is C₈H₆Cl₂N₂O, and its molecular weight is approximately 209.05 g/mol. The compound is a white crystalline solid at room temperature and is soluble in polar solvents such as water and ethanol. Its stability under various conditions, including thermal and chemical, has been extensively studied, making it a reliable choice for laboratory and industrial applications.

In the realm of pharmaceutical research, (2,6-Dichlorophenyl)urea has garnered attention due to its potential as an intermediate in the synthesis of drugs with diverse therapeutic effects. Recent studies have explored its role in the development of compounds targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted the use of (2,6-Dichlorophenyl)urea derivatives in the synthesis of novel antifungal agents. These derivatives demonstrated significant activity against a range of fungal pathogens, suggesting their potential in addressing fungal infections that are resistant to existing treatments.

Beyond antifungal applications, (2,6-Dichlorophenyl)urea has also been investigated for its potential in cancer therapy. A study published in the Cancer Research Journal reported that certain derivatives of this compound exhibit selective cytotoxicity against cancer cells while sparing normal cells. This selective toxicity is attributed to the unique interaction of the dichlorophenyl group with specific cellular targets, making it a promising lead for further drug development.

In addition to its pharmaceutical applications, (2,6-Dichlorophenyl)urea has found utility in the agricultural sector. It serves as an intermediate in the synthesis of herbicides and pesticides that are effective against various plant pests and weeds. The compound's ability to enhance the efficacy and selectivity of these agrochemicals has been documented in several studies, contributing to more sustainable agricultural practices.

The environmental impact of compounds like (2,6-Dichlorophenyl)urea is a critical consideration in their development and use. Recent research has focused on understanding the biodegradability and ecotoxicity of these compounds to ensure their safe application. Studies have shown that under controlled conditions, certain derivatives can be effectively degraded by microbial processes, reducing their environmental persistence.

In conclusion, (2,6-Dichlorophenyl)urea (CAS No. 41146-42-3) is a versatile compound with significant potential in various fields. Its unique chemical properties make it an important intermediate in the synthesis of pharmaceuticals and agrochemicals. Ongoing research continues to uncover new applications and optimize its use, ensuring its relevance in both academic and industrial settings.